molecular formula C10H16N2O2 B8509654 Ethyl 2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanoate

Ethyl 2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanoate

Cat. No.: B8509654
M. Wt: 196.25 g/mol
InChI Key: LBANYRMGLHAJGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanoate is a useful research compound. Its molecular formula is C10H16N2O2 and its molecular weight is 196.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16N2O2

Molecular Weight

196.25 g/mol

IUPAC Name

ethyl 2-methyl-2-(1-methylimidazol-4-yl)propanoate

InChI

InChI=1S/C10H16N2O2/c1-5-14-9(13)10(2,3)8-6-12(4)7-11-8/h6-7H,5H2,1-4H3

InChI Key

LBANYRMGLHAJGW-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)(C)C1=CN(C=N1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1.82 g of 2-(1H-imidazol-4-yl)-2-methyl-propionic acid ethyl ester [CAS 21149-99-5] in 20 ml of dry N,N-dimethylformamide is treated with 0.480 g sodium hydride (60% dispersion). The mixture is stirred for 30 minutes at 60° C. 0.81 ml of methyl iodide are added and the mixture stirred for 4 hours at 60° C. The reaction mixture is poured onto saturated aqueous sodium hydrogencarbonate solution and extracted with tert-butyl methyl ether (3×). The combined extracts are washed with brine, dried over sodium sulphate and concentrated by evaporation. Flash chromatography (SiO2 60F) of the residue provides the title compound which is identified on the basis of its Rf-value.
Quantity
1.82 g
Type
reactant
Reaction Step One
Quantity
0.48 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.81 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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